Cas no 14366-69-9 (Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-)

Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- structure
14366-69-9 structure
Product Name:Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-
CAS No:14366-69-9
MF:C10H12Cl2S
MW:235.173279762268
CID:1313609
Update Time:2024-08-18

Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-
    • Inchi: 1S/C10H12Cl2S/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
    • InChI Key: MVGSZOMOXALVBD-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC=C(SCCCCCl)C=C1

Computed Properties

  • Exact Mass: 234.00386
  • Monoisotopic Mass: 234.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3A^2

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 180 °C(Press: 12 Torr)
  • PSA: 0

Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd